trans-1-(tert-Butoxycarbonyl)-4-phenylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3R,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-12(13(10-17)14(18)19)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19)/t12-,13+/m1/s1
• InChI Key: KEWYECRQALNJJM-OLZOCXBDSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=CC=CC=C2
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)O)C2=CC=CC=C2
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• CAS RN: 221142-28-5

Description

Trans-1-(tert-Butoxycarbonyl)-4-phenylpyrrolidine-3-carboxylic acid (TBPPCA) is an important organic compound used in a variety of scientific research applications. It is a carboxylic acid that can be synthesized relatively easily and is used in a number of biochemical and physiological experiments.

Scientific Research Applications

Synthesis and Stereochemistry

• Stereoisomer Synthesis : A method has been developed for synthesizing all four stereoisomers of a related compound, 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid, highlighting the adaptability of reaction conditions to obtain either cis or trans acid. This advances the synthesis of unnatural amino acids (Bakonyi et al., 2013).
• Crystal Structure Analysis : Research on O-Benzyl-N-tert-butoxycarbonyl-N-methyl-L-tyrosine, a related compound, helps understand peptide conformation influenced by N-methylation, indicating the importance of tert-butoxycarbonyl group in stereochemistry (Jankowska et al., 2002).

Chemical Synthesis Techniques

• Novel Reagent Development : The use of 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) as a tert-butoxycarbonylation reagent has been described, indicating its utility in chemoselective reactions under mild conditions (Saito et al., 2006).

Application in Peptide Synthesis

• Dipeptide Formation : The dipeptide, Boc-D-Ala-L-Pip-NH(i)Pr, containing a related tert-butoxycarbonyl compound, demonstrates the role of such compounds in forming specific peptide structures (Didierjean et al., 2002).

Antibacterial Activities

• Potential Antibacterial Agents : Research has shown that derivatives of 3-tert-butoxycarbonyl-2-arylthiazolidine-4-carboxylic acid, a related structure, exhibit notable antibacterial activities against various bacterial strains, suggesting potential applications of similar compounds in antibacterial treatments (Song et al., 2009).

Mechanism of Action

Mode of Action

The tert-butoxycarbonyl (boc) group in the compound is a common protecting group used in organic synthesis, particularly for the protection of amino groups . This suggests that the compound may undergo reactions that involve the removal of the Boc group, thereby revealing an active amino group that can interact with its targets.